N-(3-bromophenyl)-2-((3-(3,4-dimethoxyphenethyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(3-bromophenyl)-2-[3-[2-(3,4-dimethoxyphenyl)ethyl]-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C24H22BrN3O4S2/c1-31-19-7-6-15(12-20(19)32-2)8-10-28-23(30)22-18(9-11-33-22)27-24(28)34-14-21(29)26-17-5-3-4-16(25)13-17/h3-7,9,11-13H,8,10,14H2,1-2H3,(H,26,29)
• InChI Key: LYCZDLMKWGDFBP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCN2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4=CC(=CC=C4)Br)OC
• Molecular Formula: C24H22BrN3O4S2
• Molecular Weight: 560.5 g/mol

Description

N-(3-bromophenyl)-2-((3-(3,4-dimethoxyphenethyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H22BrN3O4S2 and its molecular weight is 560.48. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Agents Synthesis and Evaluation Research on derivatives similar to N-(3-bromophenyl)-2-((3-(3,4-dimethoxyphenethyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide focuses on their potential as anticonvulsant agents. For example, Severina et al. (2020) synthesized S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine, evaluating them for anticonvulsant properties through molecular docking and in vivo seizure models. These compounds exhibited moderate anticonvulsant activity, with the 4-bromophenyl acetamide showing the most pronounced effects, including extended latency periods and reduced seizure durations in rat models Severina et al., 2020.

Antimicrobial Activity Studies Another area of interest is the antimicrobial activity of related compounds. Fuloria et al. (2014) explored the synthesis and antimicrobial profile of newer Schiff bases and thiazolidinone derivatives. These studies involved the formation of various compounds through esterification and cyclization processes, with the synthesized compounds undergoing evaluation for antibacterial and antifungal activities. Such research underscores the potential of these chemical frameworks in developing new antimicrobial agents Fuloria et al., 2014.

Antitumor Activity Evaluation Additionally, derivatives of thiourea and thieno[3,2-d]pyrimidin have been examined for their antitumor activities. Hafez et al. (2017) synthesized a series of novel 6-phenyl-thieno[3,2-d]pyrimidine derivatives, evaluating them against various human cancer cell lines. This research highlighted the potential of such compounds in oncological drug development, with several derivatives displaying potent anticancer activity Hafez et al., 2017.